Cas no 1227496-42-5 (6-bromo-5-fluoro-1H-indole-3-carbaldehyde)

• Product Name: 6-bromo-5-fluoro-1H-indole-3-carbaldehyde
• CAS No: 1227496-42-5
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD16609950
• CID: 2618797
• PubChem ID: 105503339
• Update Time: 2025-06-28

6-bromo-5-fluoro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-fluoro-1H-indole-3-carbaldehyde
• 6(c)\\bromo(c)\\5(c)\\fluoro(c)\\1h(c)\\indole(c)\\3(c)\\carbaldehyde
• CS-0055944
• PB39966
• D78987
• 1227496-42-5
• MFCD16609950
• BS-43167
• SCHEMBL26705634
• SY321744
• 6-Bromo-5-fluoroindole-3-carbaldehyde
• 6bromo5fluoro1hindole3carbaldehyde
• 6?bromo?5?fluoro?1h?indole?3?carbaldehyde

• MDL： MFCD16609950
• Inchi： 1S/C9H5BrFNO/c10-7-2-9-6(1-8(7)11)5(4-13)3-12-9/h1-4,12H
• InChI Key： ZRQFVFKFBJOOOD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C=O)=CNC=2C=1)F

Computed Properties

• Exact Mass: 240.95385g/mol
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9Ų

Additional information on 6-bromo-5-fluoro-1H-indole-3-carbaldehyde

6-Bromo-5-Fluoro-1H-Indole-3-Carbaldehyde: A Comprehensive Overview

6-Bromo-5-fluoro-1H-indole-3-carbaldehyde (CAS No. 1227496-42-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its indole ring system with bromine and fluorine substituents, exhibits unique chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, biological activities, and recent advancements associated with 6-bromo-5-fluoro-1H-indole-3-carbaldehyde.

The indole moiety is a fundamental structure in organic chemistry, serving as a scaffold for numerous bioactive compounds. The presence of bromine and fluorine atoms in 6-bromo-5-fluoro-1H-indole-3-carbaldehyde introduces additional complexity and functionality to the molecule. Bromine substitution at the 6-position and fluorine at the 5-position create a unique electronic environment, which can influence the compound's reactivity and biological interactions. The aldehyde group at the 3-position further enhances the compound's versatility, enabling it to participate in various chemical transformations.

Recent studies have highlighted the potential of 6-bromo-5-fluoro-1H-indole-3-carbaldehyde as a precursor for drug discovery. Researchers have explored its role in inhibiting key enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to modulate enzyme activity suggests its potential as a lead molecule for developing therapeutic agents. Additionally, its structural flexibility allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, 6-bromo-5-fluoro-1H-indole-3-carbaldehyde can be prepared through a variety of methods. One common approach involves the Friedländer synthesis, which utilizes an o-amino aryl aldehyde and an acid catalyst to form the indole ring. The introduction of bromine and fluorine substituents can be achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. These methods are well-documented in the literature and provide a robust framework for large-scale production.

The physical and chemical properties of 6-bromo-5-fluoro-1H-indole-3-carbaldehyde are critical for understanding its behavior in different environments. The compound is typically a crystalline solid with a melting point of approximately 200°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The UV-vis spectrum of the compound reveals strong absorption bands due to the conjugated π-system in the indole ring.

From a materials science perspective, 6-bromo-5-fluoro-1H-indole-3-carbaldehyde has shown promise as a building block for advanced materials. Its ability to form coordination complexes with metal ions has led to its use in designing metalloorganic frameworks (MOFs) with applications in gas storage and catalysis. Furthermore, its photochemical properties make it a candidate for light-responsive materials used in optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 6-bromo-5-fluoro-1H-indole-3-carbaldehyde. Density functional theory (DFT) calculations have revealed that the bromine and fluorine substituents significantly alter the electron distribution within the molecule, enhancing its reactivity towards nucleophilic attacks. These findings have implications for designing more efficient synthetic routes and optimizing biological assays.

In conclusion, 6-bromo-5-fluoro-1H-indole-3-carbaldehyde is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in drug discovery, materials science, and chemical synthesis. As ongoing studies continue to uncover new facets of this compound's potential, it is likely to play an increasingly important role in both academic research and industrial applications.